Cas no 933748-71-1 (1-methyl-4-(methylamino)methyl-2-pyrrolidinone)

• Product Name: 1-methyl-4-(methylamino)methyl-2-pyrrolidinone
• CAS No: 933748-71-1
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• MDL: MFCD18916991
• CID: 4666120
• Update Time: 2025-10-28

1-methyl-4-(methylamino)methyl-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-[(methylamino)Methyl]-2-pyrrolidinone
• 1-Methyl-4-[(methylamino)methyl]pyrrolidin-2-one
• 1-methyl-4-(methylamino)methyl-2-pyrrolidinone

• MDL： MFCD18916991
• Inchi： 1S/C7H14N2O/c1-8-4-6-3-7(10)9(2)5-6/h6,8H,3-5H2,1-2H3
• InChI Key： CXSRTRBJDQEIAY-UHFFFAOYSA-N
• SMILES： N1(C)CC(CNC)CC1=O

Additional information on 1-methyl-4-(methylamino)methyl-2-pyrrolidinone

Introduction to 1-methyl-4-(methylamino)methyl-2-pyrrolidinone (CAS No. 933748-71-1) and Its Emerging Applications in Chemical Biology

1-methyl-4-(methylamino)methyl-2-pyrrolidinone, identified by its CAS number 933748-71-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound belongs to the pyrrolidinone class, a family of molecules known for their broad spectrum of biological activities. The presence of both methylamino and methyl groups in its structure imparts distinct chemical characteristics, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 1-methyl-4-(methylamino)methyl-2-pyrrolidinone features a six-membered ring with nitrogen atoms at two positions, which enhances its ability to interact with biological targets. The N-H groups and the amine functionalities provide multiple sites for hydrogen bonding, a critical factor in drug-receptor interactions. This structural motif has been exploited in the design of small-molecule inhibitors and modulators targeting various therapeutic pathways.

In recent years, there has been a surge in research focusing on the development of bioactive pyrrolidinones as pharmacological tools. Studies have demonstrated that derivatives of this compound exhibit potential in modulating enzyme activity, particularly in kinases and proteases, which are key players in many disease pathways. The methylamino group, in particular, has been shown to enhance binding affinity by forming stable hydrogen bonds with aromatic residues in protein targets.

One of the most compelling aspects of 1-methyl-4-(methylamino)methyl-2-pyrrolidinone is its role as a building block for more complex molecules. Researchers have leveraged its scaffold to create libraries of compounds for high-throughput screening (HTS) campaigns. These efforts have led to the identification of several lead candidates with promising preclinical profiles. For instance, modifications at the 2-pyrrolidinone position have yielded derivatives with enhanced solubility and bioavailability, critical factors for drug development.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its reactivity allows for facile functionalization at multiple sites, enabling the construction of diverse molecular architectures. This flexibility has been particularly useful in the synthesis of protease inhibitors, which are widely used to treat conditions such as cancer and infectious diseases.

Recent advances in computational chemistry have further accelerated the exploration of 1-methyl-4-(methylamino)methyl-2-pyrrolidinone's potential. Molecular modeling studies have provided insights into its binding mode with biological targets, helping researchers optimize its structure for improved efficacy. These computational approaches have complemented experimental efforts, leading to a more efficient discovery pipeline.

The compound's significance extends beyond academic research; it has found applications in industrial settings as well. For example, it serves as a precursor in the synthesis of specialty chemicals used in agrochemicals and materials science. Its ability to undergo various chemical transformations makes it a versatile intermediate, contributing to cost-effective and sustainable manufacturing processes.

From a safety perspective, 1-methyl-4-(methylamino)methyl-2-pyrrolidinone has been characterized for its physicochemical properties and toxicological profile. Preliminary studies suggest that it exhibits moderate solubility in water and organic solvents, with acceptable stability under standard storage conditions. These attributes make it suitable for use in both laboratory-scale research and large-scale industrial applications.

The future prospects for 1-methyl-4-(methylamino)methyl-2-pyrrolidinone are promising, given its multifaceted utility. Ongoing research aims to expand its applications into new therapeutic areas, including neurodegenerative diseases and inflammatory disorders. Collaborative efforts between academia and industry are expected to drive innovation, leading to novel treatments derived from this versatile scaffold.

In conclusion, 1-methyl-4-(methylamino)methyl-2-pyrrolidinone (CAS No. 933748-71-1) represents a significant advancement in chemical biology and drug discovery. Its unique structural features, coupled with its reactivity and biocompatibility, position it as a cornerstone molecule for developing next-generation therapeutics. As research continues to uncover new applications, this compound is poised to play an increasingly important role in addressing unmet medical needs.